4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionate

• Molecular Formula: C28H24N2O4
• Molecular Weight: 452.5 g/mol
• IUPAC Name: [4-[2-phenyl-6-(4-propanoyloxyphenyl)pyrimidin-4-yl]phenyl] propanoate
• InChI: InChI=1S/C28H24N2O4/c1-3-26(31)33-22-14-10-19(11-15-22)24-18-25(30-28(29-24)21-8-6-5-7-9-21)20-12-16-23(17-13-20)34-27(32)4-2/h5-18H,3-4H2,1-2H3
• InChI Key: OAYCMPUYYBYIDL-UHFFFAOYSA-N
• SMILES: CCC(=O)OC1=CC=C(C=C1)C2=CC(=NC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)OC(=O)CC

Description

4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionate, also known as PPARδ agonist GW501516, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medical research and sports performance enhancement.

Mechanism of Action

GW501516 works by activating the peroxisome proliferator-activated receptor delta (4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ), a nuclear receptor that plays a crucial role in the regulation of various metabolic processes. Activation of 4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ leads to an increase in the expression of genes involved in the oxidation of fatty acids, glucose metabolism, and mitochondrial biogenesis, resulting in an increase in energy production and endurance.
Biochemical and Physiological Effects
GW501516 has been shown to have various biochemical and physiological effects, including an increase in energy production, an increase in endurance, and an improvement in muscle function. GW501516 has also been shown to have potential therapeutic effects on various diseases, including diabetes, obesity, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

GW501516 has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal tool for studying the role of 4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ in various metabolic processes. However, GW501516 also has some limitations, including its potential to cause adverse effects in humans, which limits its use in clinical trials.

Future Directions

There are several future directions for the research on GW501516, including the development of more potent and selective 4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ agonists, the investigation of the long-term effects of GW501516 on human health, and the exploration of the potential therapeutic applications of GW501516 in various diseases. Additionally, further research is needed to fully understand the mechanism of action of GW501516 and its effects on various metabolic processes.
Conclusion
In conclusion, GW501516 is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medical research and sports performance enhancement. GW501516 works by activating the peroxisome proliferator-activated receptor delta (4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ), leading to an increase in energy production, endurance, and an improvement in muscle function. While GW501516 has several advantages for lab experiments, it also has some limitations, including its potential to cause adverse effects in humans. There are several future directions for the research on GW501516, including the development of more potent and selective 4-{2-Phenyl-6-[4-(propionyloxy)phenyl]-4-pyrimidinyl}phenyl propionateδ agonists and the investigation of the long-term effects of GW501516 on human health.

Synthesis Methods

GW501516 is synthesized through a multistep process that involves the reaction of 2-bromo-4-methylpyridine with 4-(propionyloxy)benzaldehyde followed by the reaction of the resulting compound with 2-phenyl-6-(4-pyrimidinyl)-4(3H)-pyrimidinone. The final product is obtained through the reaction of the intermediate compound with phenyl propionic acid chloride.

Scientific Research Applications

GW501516 has been extensively studied for its potential applications in various fields, including medical research and sports performance enhancement. In medical research, GW501516 has been shown to have potential therapeutic effects on various diseases, including diabetes, obesity, and cardiovascular diseases. In sports performance enhancement, GW501516 has been shown to increase endurance and improve muscle function.